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Compound of Interest

Compound Name: 1-(3-Chlorophenyl)ethanol

CAS No.: 6939-95-3

Cat. No.: B1582347

Get Quote

Title: Technical Monograph: 1-(3-Chlorophenyl)ethanol Subtitle: Nomenclature, Synthesis,

and Analytical Characterization for Pharmaceutical Development[1]

Executive Summary
1-(3-Chlorophenyl)ethanol (CAS: 6939-95-3) is a critical chiral building block in organic

synthesis and drug discovery.[1] Structurally, it consists of a benzene ring substituted with a

chlorine atom at the meta position and a hydroxyethyl group.[1] It serves as a model substrate

for evaluating enantioselective biocatalysts (ketoreductases) and is a precursor for various

pharmacological agents, including potential agrochemicals and antihistamines.[1] This guide

provides a definitive technical reference for its nomenclature, physicochemical properties, and

synthesis, emphasizing high-purity generation.[1]

Nomenclature & Chemical Identity
Precise nomenclature is vital for database searching and regulatory filings.[1] The meta-

substitution pattern (position 3) distinguishes this molecule from its para and ortho isomers,

which have significantly different steric and electronic properties.[1]
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Table 1: Identity Matrix
Identifier Type Designation Notes

IUPAC Name 1-(3-Chlorophenyl)ethanol
Preferred systematic name.[1]

[2][3][4]

Common Synonyms

3-Chloro-α-methylbenzyl

alcoholm-Chloro-α-

methylbenzenemethanol 1-(3-

Chlorophenyl)ethyl alcohol

"α-methylbenzyl alcohol" is the

traditional scaffold name.[1]

CAS Number (Racemic) 6939-95-3
General identifier for the (±)

mixture.[1]

CAS Number (R-isomer) 120121-01-9
Specific to the (R)-enantiomer .

[1]

Molecular Formula C₈H₉ClO

SMILES CC(O)c1cccc(Cl)c1
Useful for cheminformatics.[1]

[2][3][4]

Physicochemical Profile
Understanding the physical state and solubility is essential for designing extraction and

purification protocols.[1]

Table 2: Physical Properties
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Property Value Experimental Context

Molecular Weight 156.61 g/mol

Physical State Colorless to pale yellow liquid Viscous oil at RT.[1]

Boiling Point 83–85 °C
@ 1.5 mmHg (Vacuum

distillation required) .[1]

Density ~1.173 g/mL

@ 25 °C. Heavier than water

(phase separation occurs at

bottom).[1]

Solubility Soluble in MeOH, DCM, EtOAc
Limited solubility in water;

requires organic cosolvent.[1]

Synthetic Methodologies
Two primary routes exist for synthesizing 1-(3-chlorophenyl)ethanol: chemical reduction

(racemic) and biocatalytic reduction (enantioselective).[1]

Method A: Chemical Reduction (Racemic)
Objective: Efficient generation of (±)-1-(3-chlorophenyl)ethanol from 3-chloroacetophenone.

Reagents: Sodium Borohydride (NaBH₄), Methanol (MeOH).[1]

Protocol:

Setup: Charge a round-bottom flask with 3-chloroacetophenone (1.0 eq) dissolved in MeOH

(0.5 M concentration). Cool to 0 °C to suppress side reactions.

Addition: Slowly add NaBH₄ (0.6 eq) portion-wise over 30 minutes. Note: Rapid addition

causes vigorous H₂ evolution and potential solvent boil-over.[1]

Reaction: Stir at 0 °C for 1 hour, then warm to Room Temperature (RT). Monitor by TLC

(Hexane:EtOAc 4:1).[1]

Quench: Carefully add 1M HCl dropwise until pH ~7. This destroys residual borohydride and

breaks the boron-alkoxide complex.[1]
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Workup: Evaporate MeOH. Extract aqueous residue with Dichloromethane (DCM).[1] Dry

organic layer over MgSO₄ and concentrate.[1]

Visualization of Chemical Workflow:

Figure 1: Chemical Reduction Pathway using Sodium Borohydride

3-Chloroacetophenone
(Substrate)

NaBH4 / MeOH
(0°C)

Dissolution Boron-Alkoxide
Complex

Hydride Transfer HCl Quench
(Hydrolysis)

Protonation 1-(3-Chlorophenyl)ethanol
(Racemic)

Isolation

Click to download full resolution via product page

Method B: Biocatalytic Asymmetric Reduction
(Enantioselective)
Objective: Synthesis of high-purity (R)- or (S)-1-(3-chlorophenyl)ethanol.[1] Reagents:

Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH), NADPH cofactor, Glucose

Dehydrogenase (GDH) for cofactor recycling.[1]

Mechanism: Biocatalysis is preferred in drug development to avoid heavy metal catalysts.[1]

The enzyme transfers a hydride from NADPH to the carbonyl carbon with high facial selectivity.

[1]

Protocol Insight:

Buffer: Potassium Phosphate (pH 7.0).[1]

Cofactor Recycling: NADPH is expensive.[1] A coupled system (Glucose/GDH) regenerates

NADPH from NADP+ continuously .[1]

Reaction Time: Typically 18–24 hours at 30 °C.[1]

Visualization of Biocatalytic Cycle:
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Figure 2: Enzymatic Kinetic Resolution / Asymmetric Synthesis Cycle
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Analytical Characterization
Verification of the synthesized product requires spectroscopic analysis.[1] The following data

corresponds to the purified liquid.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (Chloroform-d) Field Strength: 400 MHz[1][5]
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Shift (δ ppm) Multiplicity Integration Assignment Interpretation

7.38 Multiplet 1H Ar-H (C2)

Proton between

Cl and alkyl

group

(deshielded).[1]

7.23 – 7.30 Multiplet 3H
Ar-H (C4, C5,

C6)

Remaining

aromatic protons

.[1]

4.88
Quartet (J = 6.4

Hz)
1H CH-OH

Benzylic proton

coupled to

methyl group.[1]

1.93 Broad Singlet 1H -OH

Hydroxyl proton

(shift varies with

concentration).[1]

1.49
Doublet (J = 6.4

Hz)
3H -CH₃

Methyl group

coupled to

benzylic proton.

[1]

Note: The quartet at ~4.88 ppm and doublet at ~1.49 ppm are diagnostic for the 1-

phenylethanol scaffold.

Chiral HPLC
To determine Enantiomeric Excess (ee):

Column: Chiralcel OD-H or AD-H.[1]

Mobile Phase: Hexane:Isopropanol (90:10 to 95:5).[1]

Detection: UV @ 254 nm.[1]

Separation: The (R) and (S) enantiomers will elute at distinct retention times due to

interaction with the chiral stationary phase.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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